Cas no 1343130-67-5 (1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro- )
1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-4-fluoro-1H-benzimidazole-2-methanol (ACI)
- 1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro-
-
- Inchi: 1S/C10H11FN2O/c1-2-13-8-5-3-4-7(11)10(8)12-9(13)6-14/h3-5,14H,2,6H2,1H3
- InChI Key: JBINZNSSHRWMSF-UHFFFAOYSA-N
- SMILES: FC1C2N=C(CO)N(C=2C=CC=1)CC
1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-385240-1.0g |
(1-ethyl-4-fluoro-1H-1,3-benzodiazol-2-yl)methanol |
1343130-67-5 | 1.0g |
$986.0 | 2023-03-02 | ||
| Enamine | EN300-385240-2.5g |
(1-ethyl-4-fluoro-1H-1,3-benzodiazol-2-yl)methanol |
1343130-67-5 | 2.5g |
$2043.0 | 2023-03-02 | ||
| Enamine | EN300-385240-5.0g |
(1-ethyl-4-fluoro-1H-1,3-benzodiazol-2-yl)methanol |
1343130-67-5 | 5.0g |
$2587.0 | 2023-03-02 | ||
| Enamine | EN300-385240-10.0g |
(1-ethyl-4-fluoro-1H-1,3-benzodiazol-2-yl)methanol |
1343130-67-5 | 10.0g |
$3253.0 | 2023-03-02 |
1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro- Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro-
Recent Advances in the Study of 1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro- (CAS: 1343130-67-5): A Promising Scaffold in Medicinal Chemistry
The compound 1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro- (CAS: 1343130-67-5) has recently emerged as a significant focus in medicinal chemistry research due to its versatile pharmacological properties. This benzimidazole derivative has demonstrated potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have explored its molecular interactions, synthetic pathways, and biological efficacy, positioning it as a promising scaffold for drug development.
One of the key findings in recent literature highlights the compound's role as a potent inhibitor of bacterial DNA gyrase, a critical enzyme in microbial replication. Researchers have synthesized and tested several analogs of 1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro-, revealing that the fluoro and ethyl substitutions at specific positions enhance binding affinity to the gyrase active site. These modifications have led to improved antimicrobial activity against resistant strains, such as methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli.
In addition to its antimicrobial potential, this compound has shown remarkable anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro- induces apoptosis in cancer cells by modulating the Bcl-2 protein family. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, revealing its ability to disrupt mitochondrial membrane potential and activate caspase pathways. These findings suggest its potential as a lead compound for developing novel chemotherapeutic agents.
The synthetic accessibility of 1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro- has also been a topic of recent investigation. Researchers have developed optimized protocols for its synthesis, focusing on green chemistry principles to reduce environmental impact. A notable advancement includes a one-pot synthesis method using microwave-assisted reactions, which significantly improves yield and purity while minimizing waste. These innovations are critical for scaling up production for preclinical and clinical studies.
Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that 1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro- exhibits moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic efficacy. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.
In conclusion, 1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro- (CAS: 1343130-67-5) represents a multifaceted scaffold with significant potential in drug discovery. Its broad-spectrum biological activities, coupled with advances in synthetic methodologies, underscore its value in addressing unmet medical needs. Future studies should focus on optimizing its pharmacokinetic profile and evaluating its safety and efficacy in vivo to pave the way for clinical applications.
1343130-67-5 (1H-Benzimidazole-2-methanol, 1-ethyl-4-fluoro- ) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)